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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro specificity of BIBF 0775, also known
as Nintedanib, against other multi-targeted kinase inhibitors. The information presented is
supported by experimental data to aid in the evaluation of this compound for research and drug
development purposes.

Nintedanib is a potent small-molecule inhibitor targeting key receptor tyrosine kinases (RTKs)
involved in angiogenesis and tumor growth: vascular endothelial growth factor receptors
(VEGFR), fibroblast growth factor receptors (FGFR), and platelet-derived growth factor
receptors (PDGFR).[1][2][3][4] Its efficacy is attributed to this "triple angiokinase" inhibition.[1]
[2][3] This guide will delve into the in vitro kinase selectivity of Nintedanib and compare it with
other well-established kinase inhibitors, namely Sunitinib, Sorafenib, and Vandetanib.

Comparative Kinase Inhibition Profiles

The following tables summarize the in vitro inhibitory activity (IC50 in nM) of Nintedanib and
comparator compounds against their primary targets and a selection of other kinases. This data
has been compiled from various sources and provides a comparative overview of their potency
and selectivity.
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Table 1: Inhibition of Primary Angiogenic Receptor Tyrosine Kinases

Nintedanib . . .
. Sunitinib IC50 Sorafenib IC50 Vandetanib
Kinase (BIBF 0775)
(nM) (nM) IC50 (nM)

IC50 (nM)
VEGFR1 34[1][5] - - ]
VEGFR2 13-21[1][5] - 90[6] 40[7]
VEGFR3 13[1][5] - 20[6] 110[7]
FGFR1 69[1][5] - 580[3] >1100[8]
FGFR2 37[1][5] - - -
FGFR3 108[1][5] - - -
PDGFRa 59[1][5] - ; ]
PDGFRP 65[1][5] - 57[6] >3600[8]

Table 2: Inhibition of Other Selected Kinases
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Nintedanib . - ;
. Sunitinib IC50 Sorafenib IC50 Vandetanib
Kinase (BIBF 0775)
(nM) (nM) IC50 (nM)
IC50 (nM)
c-Kit - - 68[6] >10000[8]
Flt-3 26[5] - 58[6] -
RET - - - 130[7]
EGFR >1000[9] - >1000[3] 500[7]
Src - - - -
Lck 16[5] - - -
Lyn - - - -
22 (wild-type), 38
B.Raf ) ] (wild-type) ]
(V599E)[3]
Raf-1 - - 6[3] -

Note: A head-to-head comparison revealed Nintedanib to have a more potent and balanced

inhibition profile across the triple angiokinase panel compared to Sunitinib, Vandetanib,

Pazopanib, and Cediranib.[2] Sorafenib was found to be the least potent in this specific

comparison.[2] A broader screening of Nintedanib against 245 kinases identified an additional
21 kinases inhibited with 1C50 values below 100 nM.[2]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental process for determining

kinase inhibition, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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